N-cycloheptyl-4-[(2,2,3,3-tetrafluoropropoxy)methyl]benzamide

• IUPAC Name: N-cycloheptyl-4-(2,2,3,3-tetrafluoropropoxymethyl)benzamide
• InChI: InChI=1S/C18H23F4NO2/c19-17(20)18(21,22)12-25-11-13-7-9-14(10-8-13)16(24)23-15-5-3-1-2-4-6-15/h7-10,15,17H,1-6,11-12H2,(H,23,24)
• InChI Key: GYAGVUDZIDUVAJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCCC(CC1)NC(=O)C2=CC=C(C=C2)COCC(C(F)F)(F)F
• Molecular Formula: C18H23F4NO2
• Molecular Weight: 361.4 g/mol

Description

N-cycloheptyl-4-[(2,2,3,3-tetrafluoropropoxy)methyl]benzamide is a synthetic organic compound with the molecular formula C18H23F4NO2 It is characterized by the presence of a cycloheptyl group, a benzamide core, and a tetrafluoropropoxy substituent

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-cycloheptyl-4-[(2,2,3,3-tetrafluoropropoxy)methyl]benzamide typically involves the following steps:

Formation of the Benzamide Core: The benzamide core can be synthesized by reacting 4-aminobenzoic acid with cycloheptylamine under appropriate conditions.

Introduction of the Tetrafluoropropoxy Group: The tetrafluoropropoxy group is introduced through a nucleophilic substitution reaction, where a suitable leaving group on the benzamide core is replaced by the tetrafluoropropoxy moiety.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to achieve higher yields and purity. This can include the use of advanced catalysts, controlled reaction environments, and purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

N-cycloheptyl-4-[(2,2,3,3-tetrafluoropropoxy)methyl]benzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce functional groups such as hydroxyl or carbonyl groups.

Reduction: Reduction reactions can be used to modify the benzamide core or the cycloheptyl group.

Substitution: The tetrafluoropropoxy group can be substituted with other functional groups through nucleophilic or electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

Substitution: Reagents such as halides and organometallic compounds can facilitate substitution reactions.